Cas no 59766-81-3 (Cycloocta[b]pyridine, 5,6,7,8,9,10-hexahydro-2-methyl-)

• Product Name: Cycloocta[b]pyridine, 5,6,7,8,9,10-hexahydro-2-methyl-
• CAS No: 59766-81-3
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 337336
• PubChem ID: 12259433
• Update Time: 2025-04-19

Cycloocta[b]pyridine, 5,6,7,8,9,10-hexahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cycloocta[b]pyridine, 5,6,7,8,9,10-hexahydro-2-methyl-
• 2-methyl-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine
• 59766-81-3
• DTXSID10482818

• Inchi： 1S/C12H17N/c1-10-8-9-11-6-4-2-3-5-7-12(11)13-10/h8-9H,2-7H2,1H3
• InChI Key： JZGTYUWQSKHPKI-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C2C=1CCCCCC2

Computed Properties

• Exact Mass: 175.13621
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89